Cas no 61309-99-7 (2-Methyl-6-phenylbenzoxazole)
2-Methyl-6-phenylbenzoxazole structure
Product Name:2-Methyl-6-phenylbenzoxazole
CAS No:61309-99-7
MF:C14H11NO
MW:209.243243455887
CID:57668
PubChem ID:653180
Update Time:2025-04-18
2-Methyl-6-phenylbenzoxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-6-phenylbenzoxazole
- 2-Methyl-6-phenyl-1,3-benzoxazole
- 2-Methyl-6-phenylbenzo[d]oxazole
- Z2049902825
- CHEMBL1379098
- MLS000034122
- HMS2310G10
- BAS 01053442
- 2-Methyl-6-phenyl-benzooxazole
- 61309-99-7
- DTXSID00349562
- SCHEMBL12597036
- SMR000009878
- AKOS000507841
-
- Inchi: 1S/C14H11NO/c1-10-15-13-8-7-12(9-14(13)16-10)11-5-3-2-4-6-11/h2-9H,1H3
- InChI Key: OZMVIYVBZSEPDZ-UHFFFAOYSA-N
- SMILES: O1C(C)=NC2C=CC(C3C=CC=CC=3)=CC1=2
Computed Properties
- Exact Mass: 209.084063974g/mol
- Monoisotopic Mass: 209.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.155
- Boiling Point: 350 °C at 760 mmHg
- Flash Point: 144.7 °C
2-Methyl-6-phenylbenzoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M240095-2.5mg |
2-Methyl-6-phenylbenzoxazole |
61309-99-7 | 2.5mg |
$ 200.00 | 2022-06-02 | ||
| TRC | M240095-5mg |
2-Methyl-6-phenylbenzoxazole |
61309-99-7 | 5mg |
$ 370.00 | 2022-06-02 | ||
| TRC | M240095-10mg |
2-Methyl-6-phenylbenzoxazole |
61309-99-7 | 10mg |
$ 585.00 | 2022-06-02 |
2-Methyl-6-phenylbenzoxazole Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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